Cas no 6636-72-2 ( )

• Product Name: &nbsp
• CAS No: 6636-72-2
• MF: C₈H₁₆N₂O₄
• MW: 204.223642349243
• CID: 963846
• PubChem ID: 227164
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-[2-[carboxymethyl(methyl)amino]ethyl-methylamino]acetic acid
• ((2-((Carboxymethyl)(methyl)amino)ethyl)(methyl)amino)acetic acid
• 2,2'-[ethane-1,2-diylbis(methylimino)]diacetic acid(non-preferred name)
• AC1L5FAL
• AC1Q5WJN
• AR-1D0972
• CTK2F5834
• NSC18479
• NSC-18479
• NSC 18479
• DTXSID20216585
• SCHEMBL918386
• 2-[2-[carboxymethyl(methyl)amino]ethyl-methyl-amino]acetic acid
• 6636-72-2
•  

• Inchi： 1S/C8H16N2O4/c1-9(5-7(11)12)3-4-10(2)6-8(13)14/h3-6H2,1-2H3,(H,11,12)(H,13,14)
• InChI Key： AVHSSMVTBDPMIP-UHFFFAOYSA-N
• SMILES： OC(CN(C)CCN(C)CC(=O)O)=O

Computed Properties

• Exact Mass: 204.11108
• Monoisotopic Mass: 204.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -5.1
• Topological Polar Surface Area: 81.1Ų

Experimental Properties

• PSA: 81.08
• LogP: -0.98080